Cas no 287193-06-0 (Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate)

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate structure
287193-06-0 structure
Product name:Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
CAS No:287193-06-0
MF:C8H10O4
MW:170.162602901459
CID:1011530
PubChem ID:22495097

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
    • ethyl 4-oxo-2,3-dihydropyran-2-carboxylate
    • 4-oxo-3,4-dihydro-2H-pyran-2-carboxylic acid ethyl ester
    • AK-82113
    • ANW-67826
    • CTK8C2111
    • SureCN3821303
    • DB-023435
    • 287193-06-0
    • 2H-Pyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester
    • Ethyl4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
    • A912545
    • SCHEMBL3821303
    • DTXSID40626187
    • IAAASNBKIHCSJH-UHFFFAOYSA-N
    • MDL: MFCD20922880
    • Inchi: InChI=1S/C8H10O4/c1-2-11-8(10)7-5-6(9)3-4-12-7/h3-4,7H,2,5H2,1H3
    • InChI Key: IAAASNBKIHCSJH-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1CC(=O)C=CO1

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Security Information

  • Storage Condition:Sealed in dry,2-8°C

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM181690-1g
ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95%
1g
$289 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1732444-1g
Ethyl 4-oxo-3,4-dihydro-2h-pyran-2-carboxylate
287193-06-0 98%
1g
¥2782.00 2024-05-20
Alichem
A119001142-1g
Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95%
1g
$400.00 2023-09-02
Ambeed
A619290-1g
Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95+%
1g
$265.0 2024-07-28
Chemenu
CM181690-5g
ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95%
5g
$593 2021-08-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02213-5g
Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95%
5g
$3212 2023-09-07

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Amadis Chemical Company Limited
(CAS:287193-06-0)Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
A912545
Purity:99%
Quantity:1g
Price ($):238.0